Cas no 2138346-79-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138346-79-7
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5261253
• PubChem ID: 153251963
• Update Time: 2025-10-31

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2138346-79-7
• EN300-372589
• imino(methyl)(4-methylcyclohexyl)-lambda6-sulfanone
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C8H17NOS/c1-7-3-5-8(6-4-7)11(2,9)10/h7-9H,3-6H2,1-2H3
• InChI Key： GXQQDSARWCIVMV-UHFFFAOYSA-N
• SMILES： S(C)(C1CCC(C)CC1)(=N)=O

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 245.2±23.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2138346-79-7 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds, particularly those with unique structural and functional properties. Among these, the compound with CAS number 2138346-79-7, currently referred to as INDEX NAME NOT YET ASSIGNED, has emerged as a promising candidate for further investigation. This briefing synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Compound 2138346-79-7 belongs to a class of small molecules that exhibit significant interactions with key biological targets. Preliminary studies suggest that it may modulate specific signaling pathways involved in disease progression, making it a potential lead compound for drug development. The exact mechanism of action remains under investigation, but early data indicate high selectivity and potency in vitro, which warrants further exploration in preclinical models.

The synthesis and characterization of 2138346-79-7 have been detailed in recent publications, highlighting its stability and bioavailability under physiological conditions. Researchers have employed advanced analytical techniques, including NMR spectroscopy and mass spectrometry, to confirm its molecular structure and purity. These studies provide a solid foundation for subsequent pharmacological evaluations.

In vitro assays have demonstrated that INDEX NAME NOT YET ASSIGNED exhibits promising activity against a range of cellular targets. For instance, it has shown inhibitory effects on enzymes implicated in inflammatory and oncogenic processes. These findings are particularly relevant for diseases such as cancer and autoimmune disorders, where targeted therapies are in high demand. However, further validation is required to assess its efficacy and safety in vivo.

Current research efforts are also exploring the potential of 2138346-79-7 in combination therapies. Preliminary data suggest synergistic effects when used alongside existing drugs, which could enhance therapeutic outcomes while minimizing adverse effects. Such combinations are being tested in various disease models, with results expected to inform future clinical trials.

Despite its promise, several challenges remain in the development of INDEX NAME NOT YET ASSIGNED. These include optimizing its pharmacokinetic properties, addressing potential toxicity concerns, and scaling up synthesis for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to overcoming these hurdles and advancing the compound toward clinical application.

In conclusion, compound 2138346-79-7 represents a significant area of interest in chemical biology and drug discovery. Its unique properties and preliminary biological activities position it as a viable candidate for further research and development. Continued investigation into its mechanisms, therapeutic potential, and safety profile will be essential to fully realize its clinical benefits. This briefing underscores the importance of ongoing studies and interdisciplinary collaboration in bringing innovative therapies to market.